Cas no 9000-86-6 (1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one)

• Product Name: 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• CAS No: 9000-86-6
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 808576
• PubChem ID: 251717
• Update Time: 2025-05-25

1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• Aminotransferase,alanine
• GLUTAMIC PYRUVIC TRANSAMINASE FROM PORCINE HEART SALT FREE
• 1KU
• GPT
• ALT
• Alanine aminotransferase
• Alanine transaminase
• Alanine-oxaloacetate aminotransferase
• Alanine-pyruvate aminotransferase
• Alanine-alpha-ketoglutarate aminotransferase
• Glutamic Pyruvic Transaminase (ALT)
• MLS003171521
• NSC72393
• NSC402666
• SMR001875405
• 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• Glutamic-Pyruvic Transaminase from porcine heart lyophilized powder
• NSC-402666
• VVJYUAYZJAKGRQ-UHFFFAOYSA-N
• 4712-63-4
• 9000-86-6
• Alanineaminotransferase
• CHEMBL273895
• DTXSID30963750
• Aminotransferase, alanine
• NSC-72393

• MDL： MFCD00131192
• Inchi： 1S/C11H16N2O6/c1-5-3-13(11(18)12-10(5)17)8-2-6(15)9(16)7(4-14)19-8/h3,6-9,14-16H,2,4H2,1H3,(H,12,17,18)
• InChI Key： VVJYUAYZJAKGRQ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(CC1N1C(NC(C(C)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 272.10083623 g/mol
• Monoisotopic Mass: 272.10083623 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.25
• XLogP3: -1.8
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: Green yellow
• Water Partition Coefficient: Dissolves readily at 5 mg/ml in 0.05M potassium phosphate pH 7.5 to give a clear, pale-green solution. Soluble in distilled water or dilute buffer.

1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• TSCA：Yes
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one

Comprehensive Overview of 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one (CAS No. 9000-86-6): Structure, Applications, and Research Insights

1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one (CAS No. 9000-86-6) is a specialized organic compound with significant relevance in biochemical and pharmaceutical research. This compound, characterized by its unique pyrimidine core and deoxyhexopyranosyl moiety, has garnered attention for its potential applications in nucleoside analogs and glycoconjugate chemistry. Its molecular structure combines a modified sugar unit with a heterocyclic base, making it a subject of interest in studies related to DNA/RNA metabolism and enzyme inhibition.

Recent advancements in biomedical research have highlighted the role of 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one in the development of novel therapeutic agents. Researchers are exploring its utility in targeting viral replication and cancer cell proliferation, aligning with current trends in precision medicine. The compound's ability to mimic natural nucleosides while introducing structural modifications offers a promising avenue for drug design, particularly in the context of antiviral and antitumor therapies.

The synthesis and characterization of CAS No. 9000-86-6 involve sophisticated organic chemistry techniques, including protecting group strategies and glycosylation reactions. Its stereochemical complexity necessitates precise control during production, which has been optimized through modern catalytic methods and green chemistry principles. These innovations address growing concerns about sustainable synthesis and environmental impact, topics frequently searched by professionals in the field.

In the context of biotechnology, 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one has been investigated for its interactions with enzymatic pathways. Studies suggest its potential as a modulator of glycosyltransferases, enzymes critical to post-translational modifications and cell signaling. This aligns with the rising interest in glycobiology and its implications for disease mechanisms, a hot topic in life sciences forums and academic discussions.

From an analytical chemistry perspective, the compound's detection and quantification rely on advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for ensuring purity and evaluating its stability under various conditions, which is crucial for pharmaceutical formulation. The demand for reliable analytical protocols for CAS No. 9000-86-6 reflects broader industry needs for quality control in active pharmaceutical ingredients (APIs).

Emerging trends in computational chemistry have also contributed to understanding the compound's molecular dynamics and binding affinities. In silico modeling of 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one has provided insights into its pharmacokinetic properties, addressing common queries about its bioavailability and metabolic pathways. Such data are invaluable for researchers optimizing lead compounds in drug discovery pipelines.

In summary, 1-(2-Deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one (CAS No. 9000-86-6) represents a versatile scaffold with multifaceted applications in medicinal chemistry and molecular biology. Its study bridges gaps between synthetic chemistry, biophysical analysis, and therapeutic development, making it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in healthcare solutions and biochemical tools.